2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-1-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C22H27N3O4/c1-14-10-15(2)24-21(23-14)28-17-8-9-25(12-17)19(26)13-27-18-7-5-6-16-11-22(3,4)29-20(16)18/h5-7,10,17H,8-9,11-13H2,1-4H3
• InChI Key: QOUBDLWRALDIDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCN(C2)C(=O)COC3=CC=CC4=C3OC(C4)(C)C)C
• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol

Description

2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H27N3O4 and its molecular weight is 397.475. The purity is usually 95%.
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Scientific Research Applications

Environmental and Health Impacts of Related Compounds

• Environmental Exposure to Pesticides : A study detailed the environmental exposure to organophosphorus (OP) and pyrethroid (PYR) pesticides in South Australian preschool children. This investigation highlighted the widespread chronic exposure to neurotoxic insecticides within the population, emphasizing the importance of understanding chemical exposure and its potential health impacts (Babina et al., 2012).

• DNA Protection by Gallic Acid : Research on gallic acid, a plant-derived compound, demonstrated its protective properties against DNA oxidation in humans. Such findings underscore the significance of natural compounds in mitigating oxidative damage, potentially offering insights into how similar compounds could be utilized for health benefits (Ferk et al., 2011).

• Insecticide Exposure in Children : A study focused on the exposure of Japanese children to neonicotinoid (NEO), organophosphate (OP), and pyrethroid (PYR) insecticides. The research identified significant environmental exposure, suggesting a need for understanding the metabolism and effects of such compounds to safeguard health (Osaka et al., 2016).

Metabolism and Pharmacokinetics of Related Compounds

• Metabolism and Excretion of INCB018424 : An investigation into INCB018424, a Janus tyrosine kinase1/2 inhibitor, provided detailed insights into its metabolism, excretion, and pharmacokinetics in humans. Understanding the metabolism of such complex compounds is crucial for their development and safe use in medical applications (Shilling et al., 2010).